Cas no 83726-03-8 (2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane)

• Product name: 2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane
• CAS No: 83726-03-8
• MF: C₁₄H₂₀O₃
• MW: 236.3068
• CID: 1813753
• PubChem ID: 240222

2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane
• NSC46298
• AC1L64PQ
• CTK5F1025
• NSC-46298
• AG-J-54581
• 83726-03-8
• DTXSID90286513

• Inchi： InChI=1S/C14H20O3/c1-13(2)9-16-14(3,17-10-13)11-5-7-12(15-4)8-6-11/h5-8H,9-10H2,1-4H3
• InChI Key： XAWRCVSJEGNYGQ-UHFFFAOYSA-N
• SMILES： CC1(COC(OC1)(C)C2=CC=C(C=C2)OC)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 2.7

Additional information on 2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane

测试